Cas no 19891-85-1 (29-Nor-20-oxolupeol)

• Product Name: 29-Nor-20-oxolupeol
• CAS No: 19891-85-1
• Molecular Formula: C₂₉H₄₈O₂
• Molecular Weight: 428.69022
• CID: 1080643
• PubChem ID: 490365

29-Nor-20-oxolupeol Properties

Names and Identifiers

• 29-Nor-20-oxolupeol
• [ "" ]
• 3beta-Hydroxy-30-norlupan-20-one
• CHEMBL3109322
• 1-[(1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-9-Hydroxy-3a,5a,5b,8,8,11a-hexamethylicosahydro-1H-cyclopenta[a]chrysen-1-yl]ethanone
• CS-0017375
• AKOS040761043
• FS-8787
• 1-[(1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-9-hydroxy-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-1-yl]ethanone
• HY-N1713
• 19891-85-1
• 3-Hydroxynorlupen-2-one
• DA-60091

• InChIKey： RCXANGLYPFOYKX-XJJQXQETSA-N
• Inchi： InChI=1S/C29H48O2/c1-18(30)19-10-13-26(4)16-17-28(6)20(24(19)26)8-9-22-27(5)14-12-23(31)25(2,3)21(27)11-15-29(22,28)7/h19-24,31H,8-17H2,1-7H3/t19-,20+,21-,22+,23-,24+,26+,27-,28+,29+/m0/s1
• SMILES： CC(=O)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C

Computed Properties

• Exact Mass: 428.36500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 428.365430770g/mol
• Heavy Atom Count: 31
• Complexity: 771
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 7.03770
• PSA: 37.30000
• Boiling Point: 503.5±23.0 °C at 760 mmHg
• Melting Point: 237-239 ºC
• Vapor Pressure: 0.0±2.9 mmHg at 25°C
• Flash Point: 213.3±15.2 °C
• Solubility: Insuluble (2.4E-4 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.015±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives